Cas no 544-31-0 (Palmitoylethanolamide)

• Product Name: Palmitoylethanolamide
• CAS No: 544-31-0
• MF: C₁₈H₃₇NO₂
• MW: 299.491885900497
• MDL: MFCD00020562
• CID: 368816
• PubChem ID: 4671
• Update Time: 2025-04-19

Palmitoylethanolamide Chemical and Physical Properties

Names and Identifiers

• Hexadecanamide,N-(2-hydroxyethyl)-
• Palmitoylethanolamide
• N-(2-hydroxyethyl)palmitamide
• Palmitoylethanolamid​e
• N-(2-hydroxyethyl)hexadecanamide
• PEA
• Palmidrol
• Impulsin
• N-palmitoylethanolamine
• Palmitamide MEA
• Hydroxyethylpalmitamide
• Palmitoyl ethanolamide
• Palmitic acid monoethanolamide
• Palmitoyl-EA
• Loramine P 256
• Palmidrolum
• palmitylethanolamide
• HEXADECANAMIDE, N-(2-HYDROXYETHYL)-
• Palmidrol [INN]
• Palmidrolum [INN-Latin]
• Palmitinsaeure-beta-hydroxyethylamid
• Monoethanolamine palmitic acid amide
• Anandamide (16:0)
• hexadecanoyl e
• AM 3112
• Mackpeart DR 14V
• s4708
• P 0359
• MLS002153421
• NCGC00015793-03
• LMFA08040013
• PALMIDROL [WHO-DD]
• GTPL3622
• NCGC00024840-05
• UNII-6R8T1UDM3V
• CBiol_002043
• Bio2_000174
• KBioSS_000174
• Lopac0_000905
• HMS3402I16
• HMS3266N08
• NCGC00015793-02
• Bio1_001307
• MimyX
• DTXSID4042254
• CHEBI:71464
• NSC 23320
• BSPBio_001454
• NAE 16:0
• EU-0100905
• AS-14094
• HMS1791I16
• Palmityoletanolamide (PEA)
• EN300-311967
• NCGC00024840-07
• MFCD00020562
• BML2-B10
• Z2242151306
• Palmdrol prodes
• EINECS 208-867-9
• Bio1_000818
• Tox21_110222
• HMS3411B14
• NSC23320
• palmitic monoethanolamide
• PEA (Chemical)
• 2-Palmitoylaminoethanol
• NSC-23320
• HMS3264C10
• HMS3649L03
• Pharmakon1600-01506156
• NCGC00015793-01
• BRD-K68095457-001-10-1
• BRD-K68095457-001-04-4
• SDCCGSBI-0050880.P002
• STL454872
• HMS1361I16
• HMS3675B14
• BRD-K68095457-001-11-9
• SR-01000076055-3
• NSC-760371
• N-hexadecanoyl-ethanolamine
• Tox21_110222_1
• NCGC00015793-08
• SMR000058371
• SR-01000076055-1
• HMS3374K03
• 2-PALMITAMIDOETHANOL
• Tocris-0879
• KBio2_000174
• P2670
• Palmidrol (INN)
• KBioGR_000174
• N-hexadecyl-ethanolamine
• AM 3112;Loramine P 256;Mackpeart DR 14V
• NAE(16:0)
• LP00905
• SCI-110 component palmitoylethanolamide
• hexadecanoyl ethanolamide
• AB00918319_06
• NCGC00024840-06
• NCGC00015793-10
• BCP29005
• Bio2_000654
• NCGC00015793-07
• BDBM29083
• N-palmitoyl ethanolamine
• N-hexadecanoylethanolamine
• CS-D1253
• 544-31-0
• CHEMBL417675
• NCGC00024840-08
• KBio2_005310
• Levagen
• Q2159860
• CAS-544-31-0
• Hexadecanoic acid (2-hydroxy-ethyl)-amide
• Lopac-P-0359
• PALMIDROL [MART.]
• ANA(16:0)
• AKOS002676363
• Bio1_000329
• Palmdrol prodes (TN)
• HMS1989I16
• NCGC00024840-01
• SR-01000076055-7
• IDI1_033924
• NCGC00015793-05
• s10398
• KBio3_000347
• N-(2-hydroxyethyl) hexadecanamide
• 6R8T1UDM3V
• SCHEMBL19511663
• NSC760371
• DTXCID2022254
• N-(2-hydroxyethyl)-palmitide
• n-palmitoyl ethanolamide
• NCGC00015793-04
• PALMITOYLETHANOLAMIDE [NFLIS-DRUG]
• NCGC00024840-02
• Palmitoylethanolamid?e
• KBio3_000348
• HY-20685
• NCGC00024840-09
• NCGC00015793-12
• NCGC00015793-09
• N(2-hydroxyethyl) palmitide
• SR-01000076055
• NS00013930
• N(2-hydroxyethyl)palmitide
• PALMIDROL [MI]
• DB14043
• SCHEMBL120518
• FSD-201
• NCGC00015793-06
• Anandamide C16:0
• KBio2_002742
• CCG-204987
• HMS2234L19
• SY211643
• D08328

• MDL： MFCD00020562
• Inchi： 1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)19-16-17-20/h20H,2-17H2,1H3,(H,19,21)
• InChI Key： HXYVTAGFYLMHSO-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)NCCO

Computed Properties

• Exact Mass: 299.28200
• Monoisotopic Mass: 299.282429
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 6.2
• Topological Polar Surface Area: 49.3
• Molecular Weight: 299.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.91
• Melting Point: 97.0 to 101.0 deg-C
• Boiling Point: 461.5°C at 760 mmHg
• Flash Point: 232.9 °C
• Refractive Index: 1.462
• Solubility: 0.4431 mg/L @ 25 °C (est)
• PSA: 49.33000
• LogP: 4.96710
• Merck: 6995
• Sensitiveness: Sensitive to heat
• Solubility: Not determined
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Palmitoylethanolamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H110
• RTECS：ML8950000
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids